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Compound of Interest

Compound Name: Acamprosate-D6 Calcium

CAS No.: 1225580-94-8

Cat. No.: B602430

Get Quote

Executive Summary
Acamprosate-D6 Calcium is the stable isotope-labeled analog of Acamprosate Calcium

(Calcium Acetylhomotaurinate).[1] It is primarily utilized as an internal standard (IS) in

quantitative LC-MS/MS assays to correct for matrix effects, extraction efficiency, and ionization

variability.

Crucial Nomenclature Note: In commercial synthesis, "Acamprosate-D6 Calcium" typically

refers to the calcium salt complex containing two Acamprosate-d3 monomers. The "D6"

designation arises from the total deuterium count in the salt complex (

). The labeling usually occurs on the

-acetyl methyl group (

).
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Unlike simple organic molecules, Acamprosate-D6 Calcium is a salt. Its physical behavior is

governed by the ionic interaction between the calcium cation and the two sulfonate anions.

Parameter Technical Specification

Chemical Name
Calcium bis(3-acetamido-1-propanesulfonate-

d3)

Common Synonyms
Acamprosate-d6 Calcium; Calcium

Acetylhomotaurinate-d6

CAS Number 1225580-94-8 (General for d6 salt variants)

Molecular Formula

Molecular Weight 406.52 g/mol (vs. 400.48 g/mol for unlabeled)

Isotopic Enrichment
Typically

deuterated

Chemical Purity
(Technical Grade) to

(Analytical Grade)

Structural Visualization
The following diagram illustrates the stoichiometric relationship and the specific site of

deuterium labeling (

) which provides the +6 Da mass shift for the complex.
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Figure 1: Structural composition of Acamprosate-D6 Calcium, showing two d3-labeled ligands

coordinated to a central Calcium ion.

Physical Properties & Solution Chemistry[1]
Understanding the physical state is vital for accurate weighing and stock solution preparation.

Acamprosate is extremely polar, a property that persists in its deuterated form.

Physical State Table
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Property Description / Value Implications for Handling

Appearance White to Off-White Solid
Visual inspection for

degradation (yellowing).

Melting Point

High thermal stability; unlikely

to degrade during standard

drying steps.

Hygroscopicity High

CRITICAL: Must be weighed in

a humidity-controlled

environment. Absorbs

atmospheric moisture rapidly,

altering effective concentration.

Solubility (Water)
Freely Soluble (

)

Ideal for aqueous stock

solutions.

Solubility (DMSO) Slightly Soluble
Use only if non-aqueous stock

is strictly required.

Solubility (Organic)
Practically Insoluble (MeOH,

ACN, DCM)

Do not attempt to dissolve

pure powder directly in 100%

Methanol or Acetonitrile.

The "Deuterium Effect" on Chromatography
While deuterium labeling is chemically subtle, it can slightly alter lipophilicity. In High-

Performance Liquid Chromatography (HPLC), Acamprosate-D6 may elute slightly earlier than

the unlabeled parent due to the slightly shorter bond lengths of C-D vs C-H, which reduces

interaction with the stationary phase. However, in HILIC modes (recommended below), this

shift is usually negligible, ensuring the IS co-elutes with the analyte to perfectly compensate for

matrix effects.

Analytical Application: LC-MS/MS Protocol
Expert Insight: Acamprosate is a small, highly polar sulfonate. Standard C18 Reversed-Phase

chromatography often fails to retain it, leading to elution in the void volume where ion
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suppression is highest. Hydrophilic Interaction Liquid Chromatography (HILIC) or Ion-Pairing

chromatography is required.

Recommended Workflow
The following protocol outlines a self-validating system for quantifying Acamprosate in plasma

using Acamprosate-D6 Calcium as the Internal Standard.

Step 1: Stock Solution Preparation
Primary Stock: Dissolve 1.0 mg Acamprosate-D6 Calcium in 1.0 mL LC-MS grade Water.

(Result: 1 mg/mL).

Note: Do not use Methanol; the salt may precipitate.

Working IS Solution: Dilute Primary Stock with Acetonitrile:Water (50:50) to reach a target

concentration of ~1000 ng/mL.

Storage: Store at -20°C. Stable for ~3-6 months.

Step 2: Sample Extraction (Protein Precipitation)
Aliquot

plasma into a centrifuge tube.

Add

Working IS Solution (Acamprosate-D6).

Add

Acetonitrile (precipitating agent).

Vortex vigorously (1 min) and Centrifuge (10,000 x g, 5 min).

Transfer supernatant to injection vial.[2]

Step 3: LC-MS/MS Parameters[3]
Column: HILIC Column (e.g., Waters Atlantis HILIC Silica or equivalent),
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,

.

Mobile Phase:

A: 10 mM Ammonium Acetate in Water (pH 4.5).

B: Acetonitrile.

Isocratic Mode: 15% A / 85% B (High organic required for HILIC retention).

Ionization: Electrospray Ionization (Negative Mode - ESI-).

Reasoning: The sulfonate group (

) ionizes far more efficiently in negative mode than the amine in positive mode.

MRM Transitions (Mass Spectrometry)
Compound

Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

Acamprosate 180.1 80.0 30 25

Acamprosate-D6 183.1 80.0 30 25

Note: The Precursor m/z 183.1 corresponds to the monomer Acamprosate-d3 anion. In

solution, the Calcium salt dissociates, releasing two Acamprosate-d3 anions. The MS detects

the anion, not the salt complex.

Biological Sample
(Plasma)

Add Internal Standard
(Acamprosate-D6 Ca)

Normalization Protein Precipitation
(Acetonitrile)

Extraction Centrifugation
(Remove Proteins)

HILIC Separation
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Figure 2: Analytical workflow for the quantification of Acamprosate using the D6 internal

standard.

Handling, Stability & Safety
Storage Protocols

Temperature: Store at

for long-term stability.

Atmosphere: Hygroscopic nature requires storage under inert gas (Nitrogen or Argon) if the

seal is broken. Desiccators are mandatory.

Container: Amber glass vials to prevent potential photodegradation, although Acamprosate is

generally photostable.

Safety (MSDS Highlights)
GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

PPE: Wear nitrile gloves and safety glasses. Avoid inhalation of dust.

Disposal: Dissolve in water and dispose of via licensed chemical waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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